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Compound of Interest

Compound Name: Methyltrimethoxysilane

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methyltrimethoxysilane (MTMS), an organosilicon compound with the chemical formula
CHsSIi(OCHs)s, is a versatile chemical intermediate widely utilized in various industrial and
research applications.[1][2] Its utility stems from its bifunctional nature, possessing both a
reactive methyl group and three hydrolyzable methoxy groups.[3] This allows it to act as a
crosslinker in the preparation of polysiloxane polymers, a surface modifying agent, and a
component in the synthesis of electronic materials and organometallic compounds.[4][5] In the
pharmaceutical and cosmetic sectors, it serves as a film-forming agent, contributing to the
texture and longevity of various products.[3] Given its broad applicability, a thorough
understanding of its material safety is paramount for professionals handling this compound.
This guide provides a comprehensive overview of the material safety data for
methyltrimethoxysilane, including its physical and chemical properties, toxicological profile,
handling and safety precautions, and relevant experimental insights.

Physical and Chemical Properties

Methyltrimethoxysilane is a colorless, free-flowing liquid with a characteristic odor.[4][5] It is
stable under normal temperatures and pressures but is sensitive to moisture.[6] Key
guantitative physical and chemical properties are summarized in the table below.
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Property Value Reference(s)
Molecular Formula C4H1203Si [1]

Molecular Weight 136.22 g/mol [11[7]
Appearance Colorless liquid [1114]

Density 0.955 g/cm3 at 25 °C [1][5]

Boiling Point 102-104 °C [1][5]

Melting Point -50 °C [8]

Flash Point 11 °C (51.8 °F) [6]

Refractive Index 1.3696 - 1.371 [51[9]
Solubility in water Hydrolyzes [1][6]

Reactivity and Hazardous Reactions

The primary reactivity concern with methyltrimethoxysilane is its hydrolysis in the presence of
water or moisture.[6][9] This reaction, which can be catalyzed by both acids and bases, leads
to the formation of methanol and silanols (Si-OH).[4][10] The silanol intermediates can then
undergo self-condensation to form siloxane (Si-O-Si) bonds, resulting in the formation of
oligomeric or polymeric species.[11]

The hydrolysis of methyltrimethoxysilane is a stepwise process. Under acidic conditions, the
rate of successive hydrolysis steps decreases, while under basic conditions, the opposite is
true.[4] This reaction is crucial for its application in forming silicone resins and in sol-gel
processes.[5][10]

Hazardous Decomposition Products: Upon combustion, methyltrimethoxysilane can produce
carbon monoxide, carbon dioxide, and silicon dioxide.[6][8] In the presence of moisture, it
liberates methanol, which is a toxic substance.[9]

Incompatible Materials: Methyltrimethoxysilane is incompatible with water, strong oxidizing
agents, and strong acids.[5][6]
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Synthesis and Hydrolysis Pathways

The synthesis of methyltrimethoxysilane typically involves the alcoholysis of
methyltrichlorosilane with methanol.[4] The hydrolysis and subsequent condensation reactions
are central to its application in forming polysiloxane networks.
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Synthesis
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Eliminate Ignition Sources

'
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Wear Appropriate PPE
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Place in a Suitable Container for Disposal
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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